N-ethyl-N-(2-methylphenyl)-2-phenoxypropanamide

• IUPAC Name: N-ethyl-N-(2-methylphenyl)-2-phenoxypropanamide
• InChI: InChI=1S/C18H21NO2/c1-4-19(17-13-9-8-10-14(17)2)18(20)15(3)21-16-11-6-5-7-12-16/h5-13,15H,4H2,1-3H3
• InChI Key: IFQOWOALWXCWRA-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1C)C(=O)C(C)OC2=CC=CC=C2
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

N-ethyl-N-(2-methylphenyl)-2-phenoxypropanamide, commonly known as EPM, is a chemical compound that has gained a lot of attention in the scientific community due to its potential therapeutic applications. EPM is a synthetic compound that is used in various research studies to investigate its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of EPM is not yet fully understood. However, it is believed to act by modulating the activity of certain enzymes and receptors in the brain, which are involved in the regulation of inflammation and cell death.
Biochemical and Physiological Effects:
EPM has been shown to have several biochemical and physiological effects, including reducing oxidative stress, inhibiting the production of pro-inflammatory cytokines, and promoting the survival of neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EPM in lab experiments is its ability to cross the blood-brain barrier, which allows it to directly target the brain. However, one of the limitations of using EPM is that it is not a naturally occurring compound, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for research on EPM. One potential area of research is to investigate its potential therapeutic applications in other neurodegenerative diseases, such as Huntington's disease and amyotrophic lateral sclerosis. Additionally, further studies are needed to fully understand the mechanism of action of EPM and to identify any potential side effects or toxicity associated with its use.
In conclusion, EPM is a synthetic compound that has gained a lot of attention in the scientific community due to its potential therapeutic applications in various neurological diseases. While further research is needed to fully understand its mechanism of action and potential side effects, EPM holds promise as a potential therapeutic agent for the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of EPM involves the reaction of 2-methylphenyl magnesium bromide with ethyl 2-bromo-2-phenylacetate, followed by the reaction of the resulting intermediate with phenoxypropanol. The final product is obtained by the purification of the crude mixture using column chromatography.

Scientific Research Applications

EPM has been extensively studied for its potential therapeutic applications in various diseases, including Parkinson's disease, Alzheimer's disease, and multiple sclerosis. It has been shown to have neuroprotective effects and can reduce inflammation in the brain.